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Executive Summary
Isoquinoline N-oxide, a heterocyclic compound of significant interest in medicinal chemistry

and organic synthesis, has a rich history dating back to the early 20th century. Its unique

electronic properties, conferred by the N-oxide functional group, render it a versatile

intermediate for the synthesis of a wide array of functionalized isoquinoline derivatives. This

technical guide provides a comprehensive overview of the history, discovery, synthesis, and

reactivity of isoquinoline N-oxide, supplemented with detailed experimental protocols,

tabulated spectroscopic data, and graphical representations of key chemical pathways.

History and Discovery
The parent isoquinoline was first isolated from coal tar in 1885.[1] However, the introduction of

the N-oxide functionality to the isoquinoline scaffold occurred several decades later. The first

reported synthesis of isoquinoline N-oxide is attributed to Meisenheimer in 1926, who utilized

perbenzoic acid for the oxidation of isoquinoline.[2] This work was a part of broader

investigations into the reactivity of tertiary amines with peroxy acids.

Later, in 1945, Ochiai and colleagues reported the synthesis of isoquinoline N-oxide using

monoperphthalic acid.[2] These early methods laid the foundation for the exploration of the

chemical properties and synthetic utility of isoquinoline N-oxide. The development of various
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oxidizing agents in the subsequent years has led to more efficient and safer protocols for its

preparation.

Historical Timeline

1885: Isolation of Isoquinoline 1926: First Synthesis of Isoquinoline N-Oxide (Meisenheimer)41 years 1945: Synthesis using Monoperphthalic Acid (Ochiai)19 years Modern Era: Development of Diverse Synthetic Methods

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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